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Compound of Interest

Compound Name: Chlordene

Cat. No.: B1668713 Get Quote

For scientists and researchers engaged in environmental analysis, toxicology studies, and drug

development, the accuracy and reliability of analytical measurements are paramount. Certified

Reference Materials (CRMs) play a crucial role in ensuring the quality and validity of these

measurements. This guide provides a detailed comparison of available Chlordene CRMs,

focusing on their specifications, performance data, and analytical methodologies.

Comparison of Chlordene and Related Certified
Reference Materials
While the availability of unlabeled Chlordene CRM is limited, a ¹³C₁₀-labeled Chlordene CRM

is available, which serves as an excellent internal standard for isotope dilution mass

spectrometry. For contextual comparison, this guide includes specifications for commercially

available Chlordane CRMs, a closely related organochlorine pesticide for which Chlordene is a

precursor.
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Feature
¹³C₁₀-Chlordene CRM
(Cambridge Isotope
Laboratories)

Chlordane CRM (Typical
Specifications)

Product Name Chlordene (¹³C₁₀, 99%) Chlordane

Supplier

Cambridge Isotope

Laboratories, Wellington

Laboratories

Sigma-Aldrich, LGC

Standards, CPAChem

CAS Number
Labeled: 2483736-01-0,

Unlabeled: 3734-48-3
57-74-9

Format Solution in Nonane
Neat or in Solution (e.g.,

Methanol, Hexane)

Concentration 100 µg/mL
Varies (e.g., 100 µg/mL, 1000

µg/mL)

Chemical Purity 98-99% ≥95%

Isotopic Purity 99% Not Applicable

Certification Certificate of Analysis provided ISO 17034, ISO/IEC 17025

Applications

Environmental Analysis,

Isotope Dilution Mass

Spectrometry

Pesticide Residue Analysis,

Environmental Monitoring

Experimental Protocols
Accurate quantification of Chlordene and related compounds relies on robust analytical

methodologies. Gas chromatography coupled with either an electron capture detector (GC-

ECD) or a mass spectrometer (GC/MS) are the most common techniques.

Sample Preparation: Extraction and Cleanup
Prior to instrumental analysis, the sample must undergo extraction and cleanup to remove

interfering matrix components.

Extraction:
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Solid Samples (e.g., soil, sediment): Soxhlet extraction or pressurized fluid extraction

(PFE) with a suitable solvent such as hexane or a hexane/acetone mixture.

Liquid Samples (e.g., water): Liquid-liquid extraction (LLE) with a solvent like

dichloromethane.

Biological Tissues: Homogenization followed by extraction with an appropriate solvent

mixture.

Cleanup:

Gel Permeation Chromatography (GPC): Effective for removing high molecular weight

interferences like lipids.

Solid Phase Extraction (SPE): Using cartridges with adsorbents like Florisil® or silica gel

to separate the analytes from interfering compounds.

Instrumental Analysis: GC-ECD and GC/MS
Gas Chromatography with Electron Capture Detection (GC-ECD): This is a highly sensitive

method for detecting halogenated compounds like Chlordene. A dual-column setup is often

used for confirmation.

Gas Chromatography with Mass Spectrometry (GC/MS): Provides definitive identification

and quantification of the analyte. Isotope-labeled internal standards like ¹³C₁₀-Chlordene are

ideal for this technique to correct for matrix effects and variations in instrument response.

Typical GC Conditions:

Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms).

Injector: Split/splitless injector, operated in splitless mode for trace analysis.

Oven Temperature Program: A programmed temperature ramp to ensure good separation of

analytes.

Carrier Gas: Helium or Hydrogen.
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Detector (ECD): Makeup gas (e.g., Nitrogen or Argon/Methane).

Detector (MS): Electron ionization (EI) source, operated in selected ion monitoring (SIM)

mode for enhanced sensitivity and selectivity.

Visualizing the Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of Chlordene in

environmental samples.
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Reference Materials for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668713#chlordene-certified-reference-material-crm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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